Cas no 2549017-24-3 (2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549017-24-3
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 5311882
• PubChem ID: 154854063
• Update Time: 2025-06-11

2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6789-2458
• AKOS040730401
• 2549017-24-3
• 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide
• 2-Cyclopropyl-N-[2-(methylthio)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C17H16N4OS/c1-23-15-5-3-2-4-12(15)19-17(22)13-8-9-16-18-14(11-6-7-11)10-21(16)20-13/h2-5,8-11H,6-7H2,1H3,(H,19,22)
• InChI Key： ILMOKWGTDUERFX-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1N=C(C(NC1=CC=CC=C1SC)=O)C=C2

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.58±0.70(Predicted)

Additional information on 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-Cyclopropyl-N-[2-(Methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549017-24-3)

2-Cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549017-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropyl and methylsulfanyl substituents, contribute to its distinct pharmacological profile.

The chemical structure of 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide consists of a central imidazopyridazine core with a cyclopropyl group attached to the 2-position and an N-substituted amide group at the 6-position. The amide moiety is further functionalized with a 2-(methylsulfanyl)phenyl group, which imparts additional chemical and biological properties to the molecule. These structural elements collectively influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by interfering with specific cellular processes such as cell cycle progression and apoptosis. Preclinical data suggest that it may be effective against various types of cancer, including breast, lung, and colorectal cancer. The mechanism of action appears to involve the inhibition of key oncogenic signaling pathways, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide have been extensively studied to ensure its suitability for clinical development. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It demonstrates good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation.

Toxicity studies have also been conducted to assess the safety profile of 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide. Results from these studies suggest that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in preclinical models. However, further investigations are needed to fully characterize its safety profile in humans.

The potential therapeutic applications of 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide have led to increased interest from pharmaceutical companies and academic researchers alike. Several ongoing clinical trials are currently evaluating its efficacy and safety in treating various diseases. These trials aim to provide more comprehensive data on its pharmacological effects and potential side effects in human subjects.

In conclusion, 2-cyclopropyl-N-[2-(methylsulfanyl)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549017-24-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of neurology and oncology. Continued research and clinical trials will be essential to fully realize its therapeutic potential and bring it closer to clinical use.